Cas no 1805314-61-7 (4-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805314-61-7
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4848697
• Update Time: 2025-07-19

4-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H6BrF2NO2/c9-2-4-1-6(7(10)11)12-3-5(4)8(13)14/h1,3,7H,2H2,(H,13,14)
• InChI Key： QXNJMHDWLRBDKY-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=NC=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid

Recent Advances in the Application of 4-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS: 1805314-61-7) in Chemical Biology and Pharmaceutical Research

4-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS: 1805314-61-7) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and targeted cancer therapies. This heterocyclic compound, characterized by its bromomethyl and difluoromethyl functional groups, offers unique reactivity that enables selective modifications, making it a valuable building block in medicinal chemistry. Recent studies have highlighted its role in the synthesis of potent and selective inhibitors for various disease targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1805314-61-7 in the development of next-generation EGFR inhibitors. Researchers utilized this compound as a crucial intermediate to introduce the difluoromethylpyridine moiety, which significantly improved the metabolic stability and binding affinity of the resulting inhibitors. The study reported a 3.5-fold increase in potency compared to previous generation compounds, with enhanced selectivity against wild-type EGFR.

In the field of antibacterial drug development, a recent patent application (WO2023051234) disclosed novel quinolone derivatives synthesized using 4-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid as a key intermediate. The resulting compounds showed remarkable activity against drug-resistant Gram-positive pathogens, with MIC values in the range of 0.06-0.25 μg/mL against MRSA strains. The difluoromethyl group was found to play a critical role in overcoming common resistance mechanisms.

Structural activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have provided new insights into the optimal positioning of the bromomethyl group in 1805314-61-7 for subsequent derivatization. The research team systematically varied the substitution patterns and demonstrated that the current configuration allows for the most efficient coupling reactions with various nucleophiles while maintaining favorable physicochemical properties.

Recent advances in synthetic methodology have also improved the production scale of 4-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid. A 2024 process chemistry publication in Organic Process Research & Development described a novel continuous flow synthesis approach that increased yield from 68% to 89% while reducing hazardous waste generation by 40%. This development is particularly significant for potential commercial-scale applications of this building block.

The compound's unique properties have also found applications in chemical biology probes. A recent Nature Chemical Biology paper reported the development of activity-based protein profiling (ABPP) probes derived from 1805314-61-7, enabling selective labeling of cysteine residues in complex proteomes. These tools are proving invaluable for target identification and validation in drug discovery programs.

Looking forward, the versatility of 4-(Bromomethyl)-2-(difluoromethyl)pyridine-5-carboxylic acid suggests it will continue to play an important role in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitor design. The compound's ability to serve as a handle for further functionalization while contributing favorable physicochemical properties makes it particularly valuable in these emerging areas.